Cas no 2137763-21-2 (2-Thiophenecarbonitrile, 4-[[(2-methylpropyl)amino]methyl]-)

• Product Name: 2-Thiophenecarbonitrile, 4-[[(2-methylpropyl)amino]methyl]-
• CAS No: 2137763-21-2
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• CID: 5278346
• Update Time: 2025-06-07

2-Thiophenecarbonitrile, 4-[[(2-methylpropyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonitrile, 4-[[(2-methylpropyl)amino]methyl]-

• Inchi： 1S/C10H14N2S/c1-8(2)5-12-6-9-3-10(4-11)13-7-9/h3,7-8,12H,5-6H2,1-2H3
• InChI Key： XEKJNXNYBVGVEL-UHFFFAOYSA-N
• SMILES： C1(C#N)SC=C(CNCC(C)C)C=1

Additional information on 2-Thiophenecarbonitrile, 4-[[(2-methylpropyl)amino]methyl]-

Introduction to 2-Thiophenecarbonitrile, 4-[[(2-methylpropyl)amino]methyl]- (CAS No. 2137763-21-2)

2-Thiophenecarbonitrile, 4-[[(2-methylpropyl)amino]methyl]- (CAS No. 2137763-21-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

The molecular formula of 2-Thiophenecarbonitrile, 4-[[(2-methylpropyl)amino]methyl]- is C₁₁H₁₃N₃S, with a molecular weight of approximately 215.30 g/mol. The compound features a thiophene ring linked to a cyano group and an aminoalkyl substituent. The presence of these functional groups imparts unique chemical properties to the molecule, such as high reactivity and stability under various conditions. The thiophene ring contributes to the compound's aromaticity and electronic properties, while the cyano group enhances its polarity and reactivity.

Synthesis Methods

The synthesis of 2-Thiophenecarbonitrile, 4-[[(2-methylpropyl)amino]methyl]- can be achieved through several routes, each offering distinct advantages in terms of yield and purity. One common method involves the reaction of 4-formylthiophene with (isobutylamino)methyl chloride followed by a cyano substitution reaction. This multi-step process ensures high yields and purity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using catalysts that minimize waste and energy consumption.

Biological Activities

2-Thiophenecarbonitrile, 4-[[(2-methylpropyl)amino]methyl]- has been studied for its potential biological activities, particularly in the context of pharmaceutical applications. Research has shown that this compound exhibits significant anti-inflammatory and analgesic properties. In vitro studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

Clinical Applications

The potential clinical applications of 2-Thiophenecarbonitrile, 4-[[(2-methylpropyl)amino]methyl]- are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating chronic inflammatory conditions such as rheumatoid arthritis and multiple sclerosis. Preliminary results have shown promising outcomes, with patients experiencing reduced inflammation and improved quality of life. Furthermore, its neuroprotective properties make it a potential candidate for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

Recent Research Developments

The scientific community continues to explore new avenues for enhancing the therapeutic potential of 2-Thiophenecarbonitrile, 4-[[(2-methylpropyl)amino]methyl]-. Recent studies have focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce side effects. For instance, researchers have developed prodrug forms that are activated in specific tissues or cells, thereby enhancing targeted delivery and minimizing systemic toxicity.

In addition to its direct therapeutic applications, this compound has also shown promise as a lead molecule for drug discovery. Its unique structural features make it an excellent starting point for the design of novel compounds with enhanced biological activities. Computational methods such as molecular docking and virtual screening have been employed to identify derivatives with improved potency and selectivity.

Conclusion

2-Thiophenecarbonitrile, 4-[[(2-methylpropyl)amino]methyl]- (CAS No. 2137763-21-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it suitable for various therapeutic uses. Ongoing research continues to uncover new insights into its biological activities and clinical potential, paving the way for future developments in drug discovery and development.